Ethyl 4-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethoxy]-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C25H26FN3O7/c1-4-35-25(32)24-21(14-23(31)29(28-24)18-8-6-17(26)7-9-18)36-15-22(30)27-12-11-16-5-10-19(33-2)20(13-16)34-3/h5-10,13-14H,4,11-12,15H2,1-3H3,(H,27,30)
• InChI Key: UIDCGGFZQUPCSO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NCCC2=CC(=C(C=C2)OC)OC)C3=CC=C(C=C3)F
• Molecular Formula: C25H26FN3O7
• Molecular Weight: 499.5 g/mol

Description

“N1-(3,4-dimethoxyphenethyl)-2-cyano-2-[2-(4-fluorophenyl)hydrazono]acetamide” is a chemical compound with the molecular formula C19H19FN4O3.

Molecular Structure Analysis

The molecular structure of this compound includes elements such as carbon ©, hydrogen (H), fluorine (F), nitrogen (N), and oxygen (O). The molecular weight is 370.3775632.

Scientific Research Applications

Synthesis Techniques and Intermediate Compounds

One stream of research focuses on the development of synthetic methodologies involving ethyl 4-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate and related compounds. For example, a study elaborated on transformations of enaminones to imidazolone derivatives, showcasing a simple one-pot synthesis approach. This synthesis involves Michael addition, substitution, and cyclization reactions, highlighting the compound's versatility as a precursor or intermediate in creating pharmacologically interesting molecules (Bezenšek et al., 2012).

Metabolite Synthesis

Another aspect of research involves the synthesis of metabolites of complex organic molecules. A study detailed the efficient syntheses of specific metabolites, indicating the role of ethyl 4-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate in understanding the metabolic pathways and potential biological activities of new drug candidates (Mizuno et al., 2006).

Novel Compound Development

Research also extends to the creation of novel compounds using ethyl 4-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate as a building block. A particular study on the synthesis and reactivity of pyrrolo[1,2-a]pyrazine derivatives demonstrates the potential of such compounds in generating new analogues of natural products with unique biological activities (Voievudskyi et al., 2016).

Antimicrobial Activity

Further investigation into the antimicrobial properties of derivatives has been conducted, where novel compounds synthesized from ethyl 4-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate were evaluated for their effectiveness against various bacteria and fungi. This research contributes to the discovery of new antimicrobial agents that could address the growing concern of antibiotic resistance (Spoorthy et al., 2021).

Mechanism of Action

The mechanism of action for this compound is not provided in the available resources.

Future Directions

The future directions for the study of this compound are not specified in the available resources.